![molecular formula C20H20N2O3 B2398209 1-(4-Methoxybenzyl)-4-(4-methylbenzyl)-1,4-dihydropyrazine-2,3-dione CAS No. 895644-58-3](/img/structure/B2398209.png)
1-(4-Methoxybenzyl)-4-(4-methylbenzyl)-1,4-dihydropyrazine-2,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Methoxybenzyl)-4-(4-methylbenzyl)-1,4-dihydropyrazine-2,3-dione, also known as MMBD, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MMBD is a pyrazine derivative with a unique chemical structure that has been found to exhibit promising biological activities.
Scientific Research Applications
Synthesis and Structural Applications
- The compound's derivatives have been utilized in reactions with nucleophilic reagents to prepare structural blocks like 1,2-bis(methoxybenzylidene)hydrazines, amides, and hydrazides of methoxybenzylidene-malonic acid. These blocks are suitable for synthesizing various structures, demonstrating the compound's versatility in organic synthesis (Tetere et al., 2011).
Biological Activity
- Certain derivatives have shown cytotoxic activity against the sea urchin Strongylocentrotus intermedius embryos, highlighting their potential for biological activity studies and pharmaceutical applications (Sobolevskaya et al., 2008).
- A novel bromophenol C-N coupled with diketopiperazine derivative was isolated from marine red algae, indicating the compound's relevance in marine natural product chemistry and its potential biological activities (Xu et al., 2012).
Synthetic Methodologies
- Various synthetic approaches have been developed to create analogs and derivatives involving this compound, including methods for synthesizing antitubercular agents. These studies show the compound's role in developing new therapeutic agents with specific structure-activity relationships (Samala et al., 2014).
Chemical Transformations
- The compound has been a key intermediate in the synthesis of complex molecules, such as bicyclomycin, demonstrating its utility in advanced organic synthesis and drug discovery (Hoare & Yates, 1982).
properties
IUPAC Name |
1-[(4-methoxyphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-15-3-5-16(6-4-15)13-21-11-12-22(20(24)19(21)23)14-17-7-9-18(25-2)10-8-17/h3-12H,13-14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRITVJZGEMLZBY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=CN(C(=O)C2=O)CC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Methoxyphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.